Cas no 78916-55-9 (Deacetylnimbinene)

• Product Name: Deacetylnimbinene
• CAS No: 78916-55-9
• MF: C₁₁H₈ClN₃OS₂
• MW: 297.783718109131
• CID: 837614
• PubChem ID: 739004
• Update Time: 2025-05-24

Deacetylnimbinene Chemical and Physical Properties

Names and Identifiers

• Deacetylnimbinene
• N-[(5-Chloro-2-pyridinyl)carbamothioyl]-2-thiophenecarboxamide
• 6-Deacetylnimbinene
• Desacetylnimbinene
• [ "Desacetylnimbinene" ]
• N-((5-Chloropyridin-2-yl)carbamothioyl)thiophene-2-carboxamide
• AG-670/15009059
• SMR000194680
• SR-01000465995-1
• Q27210674
• N-[(5-chloropyridin-2-yl)carbamothioyl]thiophene-2-carboxamide
• AKOS000453929
• CHEBI:122045
• N-[[(5-chloro-2-pyridinyl)amino]-sulfanylidenemethyl]-2-thiophenecarboxamide
• N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-2-thiophenecarboxamide
• 78916-55-9
• SR-01000465995
• 1-(5-CHLOROPYRIDIN-2-YL)-3-(THIOPHENE-2-CARBONYL)THIOUREA
• HMS3325G02
• HMS2163H12
• CHEMBL1405722
• N-(5-chloropyridin-2-yl)-N'-(thien-2-ylcarbonyl)thiourea
• MLS000572819
• STK096642

• Inchi： 1S/C11H8ClN3OS2/c12-7-3-4-9(13-6-7)14-11(17)15-10(16)8-2-1-5-18-8/h1-6H,(H2,13,14,15,16,17)
• InChI Key： UTQNZQXREZQZIG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)NC(NC(C1=CC=CS1)=O)=S

Computed Properties

• Exact Mass: 296.9797319g/mol
• Monoisotopic Mass: 296.9797319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on Deacetylnimbinene

Deacetylnimbinene (CAS No. 78916-55-9): An Overview of Its Properties, Applications, and Recent Research

Deacetylnimbinene (CAS No. 78916-55-9) is a naturally occurring compound derived from the Azadirachta indica (neem) tree. This compound has garnered significant attention in recent years due to its diverse biological activities and potential applications in pharmaceutical and agricultural fields. In this article, we will delve into the chemical properties, biological activities, and recent research developments surrounding Deacetylnimbinene.

Chemical Properties

Deacetylnimbinene is a triterpenoid with the molecular formula C₂₃H₃₄O₅. It is a derivative of nimbinene, another important compound found in the neem tree. The chemical structure of Deacetylnimbinene features a tricyclic skeleton with multiple functional groups, including hydroxyl and carbonyl groups. These functional groups contribute to its unique chemical reactivity and biological properties.

The solubility of Deacetylnimbinene is an important consideration for its practical applications. It is generally insoluble in water but shows good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). This property facilitates its use in various experimental settings and formulations.

Biological Activities

Deacetylnimbinene has been extensively studied for its wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. These activities are attributed to its unique chemical structure and the presence of specific functional groups.

Antimicrobial Activity: One of the most notable properties of Deacetylnimbinene is its potent antimicrobial activity against a variety of bacteria and fungi. Studies have shown that it can inhibit the growth of both Gram-positive and Gram-negative bacteria, as well as fungal species such as Candida albicans. This makes it a promising candidate for developing new antimicrobial agents to combat drug-resistant pathogens.

Anti-inflammatory Activity: In addition to its antimicrobial properties, Deacetylnimbinene exhibits significant anti-inflammatory effects. Research has demonstrated that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property suggests potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Anticancer Activity: Recent studies have also explored the anticancer potential of Deacetylnimbinene. It has been shown to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival.

Potential Applications

The diverse biological activities of Deacetylnimbinene have led to its exploration in various applications across different industries.

Agricultural Applications: In agriculture, Deacetylnimbinene's antimicrobial properties make it a valuable component in biopesticides. It can be used to control plant pathogens and protect crops from diseases without the adverse effects associated with synthetic pesticides.

Cosmetic Applications: The anti-inflammatory and antimicrobial properties of Deacetylnimbinene also make it an attractive ingredient in cosmetic formulations. It can be used in skincare products to address issues such as acne, dermatitis, and other skin conditions.

Clinical Applications: In the pharmaceutical industry, ongoing research is focused on developing new drugs based on Deacetylnimbinene. Its anticancer potential is particularly promising, with several preclinical studies demonstrating its efficacy against various cancer types. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

The scientific community continues to investigate the potential of Deacetylnimbinene. Recent studies have shed light on new aspects of its biological activities and mechanisms of action.

A study published in the Journal of Natural Products (2021) reported that Deacetylnimbinene strong > exhibits potent antiviral activity against several RNA viruses, including influenza A virus and Zika virus. This finding opens up new possibilities for using this compound in antiviral therapies.

In another study published in Cancer Letters (2022), researchers investigated the role of Deacetylnimbinene strong > in modulating immune responses in cancer therapy. The results showed that it can enhance the efficacy of immunotherapy by promoting T-cell activation and reducing immune checkpoint inhibition. p > p > article > response >